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Compound of Interest

Compound Name: Gadodiamide (Omniscan)

Cat. No.: B15684932

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in identifying and

mitigating image artifacts during Gadodiamide-enhanced Magnetic Resonance Imaging (MRI)

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Gadodiamide and how does it enhance MRI images?

Gadodiamide is a gadolinium-based contrast agent (GBCA) used in MRI to improve the

visualization of internal body structures.[1] The core of its function lies in the paramagnetic

properties of the gadolinium ion (Gd³⁺).[2][3] When introduced into the body, Gadodiamide

interacts with water molecules and alters their magnetic properties. Specifically, it shortens the

T1 relaxation time of nearby water protons.[2][3] This accelerated relaxation leads to a stronger

signal on T1-weighted images, making tissues where the contrast agent has accumulated

appear brighter.[2][3] This enhancement is particularly useful for highlighting areas with

increased blood flow or a compromised blood-brain barrier.

Q2: What are the most common types of image artifacts encountered in Gadodiamide-

enhanced MRI?
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While Gadodiamide itself does not typically introduce unique artifacts, it can accentuate

common MRI artifacts. The most frequently observed artifacts include:

Motion Artifacts: Caused by patient movement, breathing, or blood flow, resulting in ghosting

or blurring of the image.[4][5]

Truncation (Gibbs/Ringing) Artifacts: Appear as ripple-like lines near sharp intensity

transitions, such as the interface between different tissues.

Wrap-around (Aliasing) Artifacts: Occur when the field of view (FOV) is smaller than the

imaged anatomy, causing structures outside the FOV to "wrap around" and appear on the

opposite side of the image.

Chemical Shift Artifacts: Result from the difference in resonant frequencies between fat and

water, causing a spatial shift of one tissue relative to the other along the frequency-encoding

axis.

Susceptibility Artifacts: Arise from variations in the magnetic properties of different tissues or

the presence of metallic implants, leading to signal loss and geometric distortion.[6]

Q3: Can the administration of Gadodiamide affect T1 and T2 relaxation times?

Yes, the primary mechanism of Gadodiamide is to shorten the T1 relaxation time of tissues

where it accumulates, which is the basis for its contrast-enhancing effect.[2][3] Studies have

shown that after the injection of a gadolinium-based contrast agent, both T1 and T2 relaxation

times can become significantly shorter.[7] One study on brain tumors found that the shortening

of T1 was approximately twice that of T2.[7] Another study investigating longitudinal changes in

the aging rat brain observed that Gadodiamide was associated with a significant shortening of

T1 relaxation times in the deep cerebellar nuclei over a 52-week period.[8]

Troubleshooting Guides
Issue 1: Motion Artifacts (Ghosting, Blurring)
Symptoms: You observe "ghost" images, blurring, or smearing in your Gadodiamide-enhanced

MR images, particularly in the phase-encoding direction.[5]

Causes:
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Patient movement (voluntary or involuntary).

Physiological motion such as breathing, cardiac pulsation, and peristalsis.[4]

Solutions:

Patient Communication and Comfort:

Clearly instruct the patient to remain still during the scan.[5]

Ensure the patient is comfortable by using cushions and padding.[5]

Sequence Optimization:

Employ fast imaging sequences to reduce the acquisition time.[9]

Use motion correction techniques and navigator echoes.

Consider respiratory or cardiac gating to synchronize data acquisition with physiological

cycles.[4]

Pharmacological Intervention:

For abdominal imaging, consider the use of anti-peristaltic agents.

Oxygen Administration:

In some cases, providing oxygen to the patient has been shown to improve image quality

by reducing motion artifacts, particularly in the arterial phase of contrast-enhanced liver

MRI.[10]

Issue 2: Truncation (Gibbs/Ringing) Artifacts
Symptoms: Fine, parallel lines are visible near sharp edges of high contrast in the image.

Causes:

Undersampling of high spatial frequencies in k-space. This is inherent to the Fourier

transform-based image reconstruction process.
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Solutions:

Increase Matrix Size: Acquiring more data points in k-space can reduce the artifact but will

increase the scan time.

Apply a Filter: Post-processing with a filter (e.g., a Hamming filter) can smooth the data and

reduce ringing, but this may also slightly blur the image.

Increase Resolution: A higher image resolution can help to minimize the appearance of

truncation artifacts.

Issue 3: Wrap-around (Aliasing) Artifacts
Symptoms: Anatomy from outside the selected Field of View (FOV) appears on the opposite

side of the image.

Causes:

The dimensions of the imaged object are larger than the prescribed FOV.

Solutions:

Increase the Field of View (FOV): Ensure the FOV is large enough to encompass the entire

anatomical region of interest.

Use Oversampling: In the frequency-encoding direction, oversampling is often automatically

applied. In the phase-encoding direction, "no-phase wrap" or "fold-over suppression" options

can be enabled, which acquire extra data to prevent aliasing.

Swap Phase and Frequency Directions: In some cases, swapping the phase and frequency

encoding directions can move the artifact to a location where it does not interfere with the

region of interest.

Issue 4: Chemical Shift Artifacts
Symptoms: A dark or bright band appears at the interface between fatty and watery tissues.

Causes:
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The difference in the precessional frequencies of protons in fat and water.

Solutions:

Use Fat Suppression Techniques: Employing fat saturation pulses will suppress the signal

from fat, thereby eliminating the artifact.

Increase Receiver Bandwidth: A wider receiver bandwidth reduces the chemical shift artifact

but may also decrease the signal-to-noise ratio (SNR).[4]

Use a Spin-Echo Sequence: Spin-echo sequences are less susceptible to chemical shift

artifacts compared to gradient-echo sequences.

Adjust Echo Time (TE): For gradient-echo sequences, choosing a TE where fat and water

are in-phase can minimize the artifact.

Quantitative Data Summary
The following table summarizes quantitative data from a study comparing two injection

protocols for a gadolinium-based contrast agent to reduce ghosting artifacts in the arterial

phase of liver MRI.[11][12]

Injection Protocol
Mean Artifact Score (on a
5-point scale)

Frequency of Severe
Artifact

Slow Injection (1.0 mL/sec,

undiluted)
1.95 15.1% (24 of 159)

Dilution (2.0 mL/sec, 50%

dilution with saline)
1.46 3.8% (6 of 159)

Conclusion: Diluting the gadolinium contrast agent and injecting it at a higher rate significantly

reduced the severity and frequency of ghosting artifacts compared to a slower injection of

undiluted contrast material.[11][13]

Experimental Protocols
Protocol 1: Minimizing Motion Artifacts in Gadodiamide-Enhanced Abdominal MRI
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Patient Preparation:

Instruct the patient to fast for 4-6 hours prior to the examination to reduce bowel

peristalsis.

Explain the importance of holding their breath during specific scan sequences.

Contrast Administration:

Administer Gadodiamide at a dose of 0.1 mmol/kg body weight.

For arterial phase imaging, consider a dilution of the contrast agent with an equal volume

of saline and an injection rate of 2.0 mL/sec to minimize ghosting artifacts.[11][12]

Imaging Sequence (Example: T1-weighted 3D Gradient-Echo):

Scan Type: 3D Gradient Echo (e.g., VIBE, LAVA, THRIVE).

Breath-holding: Instruct the patient to perform a comfortable end-expiratory breath-hold.

Gating: Utilize respiratory gating if the patient has difficulty with breath-holding.

Parallel Imaging: Employ parallel imaging techniques (e.g., GRAPPA, SENSE) to shorten

the acquisition time.

Motion Correction: If available, use prospective or retrospective motion correction

algorithms.

Post-processing:

Review images for any residual motion artifacts. If present, and if raw data is available,

consider retrospective motion correction software.

Visualizations
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Caption: Mechanism of action for Gadodiamide contrast enhancement in MRI.
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Caption: A logical workflow for troubleshooting common MRI image artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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